![molecular formula C20H18N6O4S B2433505 1-(6-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)pyrimidin-4-yl)-N-cyclopropyl-1H-pyrazole-3-carboxamide CAS No. 1242866-88-1](/img/structure/B2433505.png)
1-(6-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)pyrimidin-4-yl)-N-cyclopropyl-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-(6-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)pyrimidin-4-yl)-N-cyclopropyl-1H-pyrazole-3-carboxamide” is a complex organic molecule. It contains several functional groups, including a benzo[d][1,3]dioxol-5-ylamino group, a pyrimidin-4-yl group, and a cyclopropyl-1H-pyrazole-3-carboxamide group .
Scientific Research Applications
Heterocyclic Compound Synthesis
A common application of complex molecules similar to the specified compound involves the synthesis of heterocyclic compounds containing various moiety such as tetrahydrobenzo, thiophenes, and coumarin. These compounds are synthesized via rearrangements and reactions with amino groups, showcasing their utility in creating novel heterocyclic structures with potential biological activities. For instance, Vasylyev et al. (1999) detailed the synthesis of heterocycles containing tetrahydrobenzo and coumarin moieties, indicating the versatility of these compounds in chemical synthesis (Vasylyev et al., 1999).
Anticancer and Anti-Inflammatory Applications
The chemical framework of the specified compound is indicative of its potential in the synthesis of derivatives with anticancer and anti-inflammatory properties. Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives exhibiting anticancer and anti-5-lipoxygenase activities, hinting at the therapeutic potential of such compounds (Rahmouni et al., 2016). Similarly, Abu‐Hashem et al. (2020) created benzodifuranyl derivatives from visnaginone and khellinone, which showed significant COX-2 inhibition and analgesic and anti-inflammatory activities, illustrating the compound's relevance in medicinal chemistry applications (Abu‐Hashem et al., 2020).
Synthesis of Pyrazole Heterocyclics with Biological Potential
The complex molecular structure similar to the one provided is instrumental in synthesizing pyrazole heterocyclics. These compounds have been explored for their insecticidal and antibacterial potential, as demonstrated by Deohate and Palaspagar (2020), who synthesized pyrimidine linked pyrazole heterocyclics evaluating their biological activities (Deohate & Palaspagar, 2020).
Antimicrobial Activity
Compounds with a similar structural complexity have been investigated for their antimicrobial activities. For example, Gouda et al. (2010) synthesized new thiazole and pyrazole derivatives based on the tetrahydrobenzothiophene moiety, showcasing potent antimicrobial agents (Gouda et al., 2010).
Properties
IUPAC Name |
1-[6-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanylpyrimidin-4-yl]-N-cyclopropylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N6O4S/c27-18(23-13-3-4-15-16(7-13)30-11-29-15)9-31-19-8-17(21-10-22-19)26-6-5-14(25-26)20(28)24-12-1-2-12/h3-8,10,12H,1-2,9,11H2,(H,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHRMPPLACYOPQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=NN(C=C2)C3=CC(=NC=N3)SCC(=O)NC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N6O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.